Cas no 344326-12-1 (Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI))

• Product Name: Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI)
• CAS No: 344326-12-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 919144
• PubChem ID: 13808269
• Update Time: 2025-06-11

Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI)
• Methyl 1-Allylcyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 1-(2-propenyl)-, methyl ester
• starbld0017182
• METHYL 1-(PROP-2-EN-1-YL)CYCLOPROPANE-1-CARBOXYLATE
• 106434-82-6
• CS-0056052
• Cyclopropanecarboxylic acid, 1-(2-propenyl)-, methyl ester (9CI)
• methyl 1-prop-2-enylcyclopropane-1-carboxylate
• Cyclopropanecarboxylic acid,2-(1E)-1-propenyl-,methyl ester,(1R,2S)-(9ci)
• 777918-01-1
• 344326-12-1
• AKOS016344453

• Inchi： 1S/C8H12O2/c1-3-4-8(5-6-8)7(9)10-2/h3H,1,4-6H2,2H3
• InChI Key： AJYOGWLOEUBATE-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC=C)CC1)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI)

Introduction to Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI) (CAS No. 344326-12-1)

Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI) (CAS No. 344326-12-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, often referred to as Ethenylcyclopropanecarboxylic acid ethyl ester, is characterized by its cyclopropane ring and an ethyl ester functional group, which contribute to its distinct chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry.

The molecular formula of Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester is C₈H₁₄O₂, and its molecular weight is approximately 142.19 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is around 135°C at 760 mmHg, making it suitable for various synthetic processes that require moderate temperatures.

One of the key features of Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester is its cyclopropane ring, which imparts unique reactivity and stability to the molecule. The cyclopropane ring is highly strained due to the angle strain between the carbon atoms, making it more reactive compared to other saturated hydrocarbons. This strain can be harnessed in synthetic chemistry to create complex molecules with specific functionalities.

The presence of the ethyl ester group in Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester also plays a crucial role in its chemical behavior. Esters are known for their ability to undergo hydrolysis under acidic or basic conditions, which can be utilized in the synthesis of carboxylic acids or alcohols. Additionally, the ester group can participate in various other reactions such as transesterification and nucleophilic substitution, making it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers have synthesized derivatives of this compound that exhibit anti-inflammatory and anti-cancer properties. These derivatives are being evaluated in preclinical studies for their efficacy and safety.

Materials science is another area where Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester finds application. The compound can be used as a monomer or co-monomer in polymerization reactions to create polymers with tailored properties. These polymers may have applications in coatings, adhesives, and other functional materials due to their unique mechanical and thermal properties.

Synthetic chemistry researchers have also been interested in the use of Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester as a starting material for the synthesis of complex organic molecules. The cyclopropane ring and the ethyl ester group provide multiple reaction sites that can be selectively modified using various synthetic strategies. This versatility makes it an attractive choice for chemists working on the development of new synthetic methods and catalysts.

In terms of safety and handling, Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and disposal.

Recent advancements in analytical techniques have enabled more detailed characterization of Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy are commonly used methods to confirm its structure and purity. These techniques provide valuable insights into the molecular composition and help ensure that the compound meets the required specifications for various applications.

The environmental impact of Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester is another important consideration. Studies have shown that this compound has low toxicity and minimal environmental impact when used responsibly. However, it is essential to follow best practices for waste management and disposal to minimize any potential risks.

In conclusion, Cyclopropanecarboxylic acid, 1-(2-propenyl)-, ethyl ester (9CI) (CAS No. 344326-12-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new possibilities for this compound, it remains an important molecule for scientists and researchers worldwide.